2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide

• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O4/c1-11-6-12(2)8-15(7-11)23-10-17(20)18-16-5-4-14(19(21)22)9-13(16)3/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: AILQSURPWMQDSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C)C
• Molecular Formula: C17H18N2O4
• DSSTOX Substance ID: DTXSID40387620
• Molecular Weight: 314.34 g/mol
• CAS RN: 6422-06-6

Description

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide, also known as DMNA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. DMNA is a synthetic compound that is derived from the reaction between 3,5-dimethylphenol and 2-methyl-4-nitrophenylacetic acid.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This, in turn, leads to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and pain. It has also been shown to reduce fever and increase the pain threshold. Additionally, this compound has been shown to exhibit herbicidal properties and has been shown to inhibit the growth of certain weeds.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits a wide range of biochemical and physiological effects. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide. One area of research is to further understand its mechanism of action and how it interacts with different proteins and enzymes in the body. Another area of research is to explore its potential applications in different fields, including medicine and agriculture. Additionally, there is a need to study the toxicity and safety of this compound, especially if it is to be used in human medicine. Finally, there is a need to develop new synthesis methods for this compound that are more efficient and cost-effective.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound exhibits anti-inflammatory, analgesic, and antipyretic properties and has been shown to exhibit herbicidal properties as well. However, its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Further research is needed to fully understand the potential applications and limitations of this compound.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-(2-methyl-4-nitrophenyl)acetamide has been studied extensively for its potential applications in various fields, including medicine and agriculture. In medicine, this compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cancer and other diseases. In agriculture, this compound has been shown to exhibit herbicidal properties and has been studied for its potential use as a weed killer.